Cas no 1815601-45-6 ((E)-2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)prop-2-enamide)

• Product Name: (E)-2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)prop-2-enamide
• CAS No: 1815601-45-6
• MF: C₂₁H₁₂N₄O₄S₂
• MW: 448.474381446838
• CID: 5869795
• PubChem ID: 2328884
• Update Time: 2025-10-29

(E)-2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• BDBM50388
• HMS2752B24
• CHEMBL1410616
• Z56799025
• MLS000402414
• EN300-26621066
• AKOS001027943
• 2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enamide
• (E)-2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)prop-2-enamide
• SMR000262227
• (E)-2-cyano-3-[5-(4-nitrophenyl)-2-furanyl]-N-(4-thiophen-2-yl-2-thiazolyl)-2-propenamide
• 1815601-45-6
• cid_2328884
• (E)-2-cyano-3-[5-(4-nitrophenyl)-2-furyl]-N-[4-(2-thienyl)thiazol-2-yl]acrylamide

• Inchi： 1S/C21H12N4O4S2/c22-11-14(20(26)24-21-23-17(12-31-21)19-2-1-9-30-19)10-16-7-8-18(29-16)13-3-5-15(6-4-13)25(27)28/h1-10,12H,(H,23,24,26)/b14-10+
• InChI Key： VTEZCKFNGQMWNO-GXDHUFHOSA-N
• SMILES： S1C=C(C2=CC=CS2)N=C1NC(/C(/C#N)=C/C1=CC=C(C2C=CC(=CC=2)[N+](=O)[O-])O1)=O

Computed Properties

• Exact Mass: 448.02999722g/mol
• Monoisotopic Mass: 448.02999722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 181Ų

Additional information on (E)-2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)prop-2-enamide

(E)-2-Cyano-3-[5-(4-Nitrophenyl)furan-2-yl]-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)prop-2-enamide

The compound with CAS No 1815601-45-6, known as (E)-2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)prop-2-enamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and materials science. This compound is characterized by its intricate architecture, which includes a cyano group, a furan ring, a nitrophenyl substituent, and a thiazole moiety, all connected through an enamide linkage.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The presence of the cyano group (C≡N) imparts strong electron-withdrawing properties, which can influence the electronic characteristics of the molecule. This feature makes it potentially useful in applications such as nonlinear optics and electronic devices. The furan ring, on the other hand, is known for its aromaticity and ability to participate in various chemical reactions, including Diels-Alder reactions and other cycloadditions.

The nitrophenyl group introduces additional functionality to the molecule, enhancing its reactivity and selectivity in chemical transformations. Nitro groups are also known for their potential roles in drug design, particularly in targeting specific biological pathways or enzymes. The thiazole moiety, with its sulfur and nitrogen atoms, contributes to the molecule's stability and can act as a scaffold for further functionalization.

Recent research has focused on the synthesis and characterization of similar compounds to explore their properties further. For instance, studies have demonstrated that such molecules can exhibit interesting photophysical properties due to their conjugated systems. These properties make them candidates for use in light-emitting diodes (LEDs), solar cells, and other optoelectronic devices.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions, condensations, and cyclizations. The exact synthetic pathway would depend on the availability of starting materials and the desired stereochemistry of the final product. The use of microwave-assisted synthesis or catalytic methods has been shown to improve reaction efficiency and yield.

The enamide linkage in this compound plays a crucial role in determining its reactivity and stability. Enamides are known for their ability to undergo various transformations under mild conditions, making them versatile building blocks in organic synthesis. The E configuration of the double bond further influences the molecule's geometry and electronic properties.

From an analytical standpoint, this compound can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular structure, purity, and crystalline form.

In conclusion, (E)-2-cyano-3-[5-(4-nitrophenyl)furan-2-yli]propargyleneamide is a fascinating compound with a wealth of potential applications across multiple disciplines. Its unique structure allows for diverse interactions with other molecules, making it a valuable subject for further research in both academic and industrial settings.